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Compound of Interest

Compound Name: 2,6-Diaminoanthraquinone

Cat. No.: B087147 Get Quote

An In-depth Technical Guide to 2,6-
Diaminoanthraquinone
This technical guide provides a comprehensive overview of 2,6-Diaminoanthraquinone (2,6-

DAAQ), detailing its chemical structure, physicochemical properties, synthesis, and key

applications. The content is tailored for researchers, scientists, and professionals in drug

development, with a focus on presenting quantitative data and experimental methodologies.

Chemical Structure and Identification
2,6-Diaminoanthraquinone is an organic compound belonging to the anthraquinone family. Its

structure consists of an anthraquinone core with two amino groups (-NH2) substituted at the 2

and 6 positions.[1] This substitution pattern influences its chemical reactivity, solubility, and

electronic properties.[1]

The key identifiers for 2,6-Diaminoanthraquinone are summarized in the table below.
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Identifier Value Reference

CAS Number 131-14-6 [1][2][3][4]

Molecular Formula C₁₄H₁₀N₂O₂ [1][2][3][4]

Molecular Weight 238.24 g/mol [2][3][4][5]

IUPAC Name
2,6-diaminoanthracene-9,10-

dione
[3]

Canonical SMILES
C1=CC2=C(C=C1N)C(=O)C3=

C(C2=O)C=C(C=C3)N
[3]

InChI

InChI=1S/C14H10N2O2/c15-

7-1-3-9-11(5-7)14(18)10-4-2-

8(16)6-12(10)13(9)17/h1-

6H,15-16H2

[1][3][6]

InChIKey
WQOWBWVMZPPPGX-

UHFFFAOYSA-N
[1][3]

Synonyms

2,6-Diamino-9,10-

anthracenedione, 2,6-

Anthraquinonyldiamine

[1][2][3]

Physicochemical Properties
2,6-Diaminoanthraquinone presents as a reddish-brown crystalline solid or prism.[2][7] It

exhibits good thermal stability, which is a valuable characteristic for its application in dyes and

polymers.[1] Its solubility is influenced by the polarity of the solvent and the pH of the solution.

The presence of polar amino groups allows for solubility in polar organic solvents like dimethyl

sulfoxide (DMSO) and acetone, while solubility in non-polar solvents is limited.[5] The amino

groups can be protonated or deprotonated under acidic or basic conditions, respectively, which

alters the compound's solubility characteristics.[5]

A summary of its key physical and chemical properties is provided below.
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Property Value Reference

Physical State Reddish-brown crystalline solid [5][7]

Melting Point >325 °C [2]

Boiling Point 380.84 °C (rough estimate) [2]

Density 1.1907 g/cm³ (rough estimate) [2]

pKa 1.32 ± 0.20 (Predicted) [2]

XLogP3 1.5 [8]

Hydrogen Bond Donor Count 2 [8]

Hydrogen Bond Acceptor

Count
4 [8]

Spectroscopic Properties
Spectroscopic analysis is crucial for the characterization of 2,6-Diaminoanthraquinone. While

detailed spectra are best sourced from spectral databases, characteristic data from various

techniques are summarized here.
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Spectroscopy Characteristic Data Reference

FT-IR (KBr, cm⁻¹)

For a related derivative: 3210

(-NH), 3063 (=C-H), 1664 (-

C=O), 1573 (-N=N-), 1304

(=C-N).

[9]

¹H NMR (300 MHz, DMF-d₇,

ppm)

For a related derivative: δ 6.5-

8.2 (m, Ar-H, 14H), 6.2 (s, -NH,

2H).

[9]

LC-MS (m/z)
For a related derivative:

(M+1)⁺; 447.
[9]

GC-MS (EI-B, 70 eV)

Major fragments (m/z): 223

(99.99), 169 (33.19), 167

(30.01), 238 (25.32), 195

(20.0).

[3]

Synthesis of 2,6-Diaminoanthraquinone
The industrial synthesis of 2,6-Diaminoanthraquinone often involves the amination of a

disubstituted anthraquinone precursor. A common method is the reaction of 2,6-anthraquinone

disulfonic acid or its salts with aqueous ammonia under high pressure and temperature.[10][11]

An oxidizing agent, such as an alkali-metal chlorate, is gradually added to the reaction mixture

to facilitate the conversion.[10]
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Reactants
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General synthesis workflow for 2,6-Diaminoanthraquinone.

Applications in Research and Drug Development
2,6-Diaminoanthraquinone is a versatile compound with applications spanning multiple

scientific and industrial fields. Its unique structure makes it a valuable intermediate and building

block.

Dye and Pigment Industry: It serves as a crucial intermediate for manufacturing vat dyes and

high-performance pigments used in textiles and inks.[1][8][11]

Materials Science: The presence of two reactive amino groups makes it an effective

monomer for the synthesis of advanced polymers, such as polyimides, with tailored

properties like high thermal stability.[7]

Organic Electronics: Researchers are exploring its potential in organic solar cells, where its

ability to absorb light and facilitate energy conversion is highly advantageous.[5][11] Its redox

activity also makes it a candidate for energy storage materials.[11]

Medicinal Chemistry and Drug Development: Anthraquinone derivatives are a significant

class of compounds in medicinal chemistry.[12] 2,6-DAAQ is being investigated for its

potential in cancer therapy, with studies suggesting its ability to intercalate with DNA may

influence cell proliferation.[5] The broader class of aminoanthraquinones is known to exhibit
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a range of biological activities, including antibacterial, antifungal, and anticancer properties.

[12]

Key Application Areas

Specific Uses & Research Areas

2,6-Diaminoanthraquinone

Dye & Pigment Synthesis Polymer & Materials Science Organic Electronics Medicinal Chemistry

Vat Dye Intermediate Polymer Monomer
(e.g., Polyimides) Organic Solar Cells DNA Intercalator Anticancer Agent Development

Click to download full resolution via product page

Key application areas of 2,6-Diaminoanthraquinone.

Experimental Protocols
Detailed and reproducible experimental protocols are essential for research. The following

section provides a methodology for a key reaction involving 2,6-Diaminoanthraquinone.

Protocol: Diazotization of 2,6-Diaminoanthraquinone

This protocol describes the conversion of the amino groups of 2,6-DAAQ into diazonium salts,

which are versatile intermediates for synthesizing various azo compounds.[9]

Materials:

2,6-Diaminoanthraquinone (1.44 g, 6.05 × 10⁻³ mol)

Concentrated Sulfuric Acid (10 mL)

Sodium Nitrite (0.84 g, 0.0121 mol)
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Deionized Water (5 mL)

Urea

Sodium Acetate

Ice

Procedure:

Dissolve 2,6-Diaminoanthraquinone (1.44 g) in 10 mL of concentrated sulfuric acid.

Prepare a solution of sodium nitrite (0.84 g) in 5 mL of water.

Cool the sodium nitrite solution to 0-5 °C in a salt-ice bath.

Slowly drip the 2,6-Diaminoanthraquinone solution into the cold sodium nitrite solution

while maintaining the temperature between 0-5 °C.

Stir the mixture for 2 hours in the salt-ice bath.

Destroy any excess nitrite by the careful addition of urea.

Filter the resulting diazonium salt precipitate via suction filtration.

Wash the residue and add it to a mixture of 150 mL of water and 50 g of ice.

Adjust the pH of the solution to four with sodium acetate to yield the diazonium salt solution,

ready for subsequent coupling reactions.[9]
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Experimental workflow for the diazotization of 2,6-DAAQ.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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